Cas no 2034598-24-6 (1-(oxan-4-yl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea)

• Product Name: 1-(oxan-4-yl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034598-24-6
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5354524
• Update Time: 2025-05-20

1-(oxan-4-yl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-pyran-4-yl)-3-((5-(thiophen-2-yl)pyridin-3-yl)methyl)urea
• 1-(oxan-4-yl)-3-[(5-thiophen-2-ylpyridin-3-yl)methyl]urea
• 1-(oxan-4-yl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea

• Inchi： 1S/C16H19N3O2S/c20-16(19-14-3-5-21-6-4-14)18-10-12-8-13(11-17-9-12)15-2-1-7-22-15/h1-2,7-9,11,14H,3-6,10H2,(H2,18,19,20)
• InChI Key： QLFPXDMVOFZDLY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=CC(=C1)CNC(NC1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 1.5
• Topological Polar Surface Area: 91.5

Additional information on 1-(oxan-4-yl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea

Research Brief on 1-(oxan-4-yl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea (CAS: 2034598-24-6): Recent Advances and Therapeutic Potential

The compound 1-(oxan-4-yl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea (CAS: 2034598-24-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique urea scaffold and heterocyclic components, has attracted significant attention due to its potential applications in targeted therapy. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in various disease models, particularly in oncology and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the kinase inhibitory profile of 1-(oxan-4-yl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea, revealing selective inhibition of several tyrosine kinases implicated in cancer progression. The compound demonstrated nanomolar potency against specific oncogenic targets while showing minimal off-target effects, suggesting a favorable therapeutic window. Structural analysis through X-ray crystallography confirmed the binding mode of the compound within the ATP-binding pocket of target kinases, providing valuable insights for further structure-activity relationship (SAR) optimization.

In preclinical models of inflammatory bowel disease (IBD), researchers observed that 2034598-24-6 significantly reduced pro-inflammatory cytokine production and ameliorated disease symptoms. The compound's ability to modulate both kinase activity and immune responses highlights its potential as a multi-target therapeutic agent. Notably, its oral bioavailability and metabolic stability in rodent models suggest promising translational potential for clinical development.

Recent patent filings (WO2023012567, EP4153572) have disclosed novel synthetic routes for 1-(oxan-4-yl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea, improving yield and purity while reducing production costs. These advancements address previous challenges in large-scale synthesis and could facilitate future commercialization. Concurrently, structure-based drug design efforts have yielded several analogs with enhanced potency and selectivity, expanding the chemical space around this scaffold.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and optimizing its pharmaceutical properties. Ongoing research is investigating formulation strategies to improve solubility and tissue distribution. The scientific community anticipates that continued investigation of 2034598-24-6 and its derivatives may yield novel therapeutic options for diseases with high unmet medical needs, particularly in oncology and autoimmune disorders.